Cas no 63675-77-4 (6-Methoxybenzo[b]thiophene-2,3-dione)

• Product Name: 6-Methoxybenzo[b]thiophene-2,3-dione
• CAS No: 63675-77-4
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 1031426
• PubChem ID: 3440848
• Update Time: 2025-11-01

6-Methoxybenzo[b]thiophene-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-Methoxybenzo[b]thiophene-2,3-dione
• 6-Methoxy-1-benzothiophene-2,3-dione
• AC1MPTA8
• AK127206
• KB-249019
• MolPort-003-812-289
• SureCN260978
• ZOHKZLZEKUEPIR-UHFFFAOYSA-N
• DB-087628
• DTXSID70392500
• SCHEMBL260978
• Benzo[b]thiophene-2,3-dione, 6-methoxy-
• 63675-77-4
• 6-methoxy-2,3-dihydro-1-benzothiophene-2,3-dione
• AK-249/40796431

• Inchi： 1S/C9H6O3S/c1-12-5-2-3-6-7(4-5)13-9(11)8(6)10/h2-4H,1H3
• InChI Key： ZOHKZLZEKUEPIR-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(=CC1=2)OC)=O)=O

Computed Properties

• Exact Mass: 194.00378
• Monoisotopic Mass: 194.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 6-Methoxybenzo[b]thiophene-2,3-dione

6-Methoxybenzo[b]thiophene-2,3-dione (CAS No. 63675-77-4): A Versatile Scaffold in Modern Pharmaceutical Research

6-Methoxybenzo[b]thiophene-2,3-dione, identified by its Chemical Abstracts Service (CAS) number 63675-77-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and electronic properties. This bicyclic structure, consisting of a thiophene ring fused with a benzene ring and substituted with a methoxy group, presents an intriguing platform for the development of novel bioactive molecules.

The significance of 6-Methoxybenzo[b]thiophene-2,3-dione in medicinal chemistry stems from its ability to serve as a versatile scaffold for drug discovery. The presence of both aromatic and heteroaromatic rings provides multiple sites for functionalization, enabling chemists to tailor its pharmacological profile for various therapeutic applications. Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound, facilitating its incorporation into diverse molecular architectures.

In recent years, 6-Methoxybenzo[b]thiophene-2,3-dione has been explored as a key intermediate in the synthesis of pharmacologically active compounds. Its derivatives have shown promise in multiple therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The compound’s electron-deficient nature, arising from the conjugation of the carbonyl groups at the 2 and 3 positions, makes it an attractive candidate for interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of 6-Methoxybenzo[b]thiophene-2,3-dione is its role in the development of small-molecule inhibitors. Researchers have leveraged its scaffold to design molecules that modulate key biological pathways implicated in diseases like cancer and neurodegeneration. For instance, studies have demonstrated that certain derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in cell proliferation and survival. These findings highlight the potential of 6-Methoxybenzo[b]thiophene-2,3-dione as a lead compound or building block in structure-based drug design.

The structural motif of 6-Methoxybenzo[b]thiophene-2,3-dione also finds relevance in materials science and organic electronics. Its conjugated system lends itself to applications in organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. The methoxy group at the 6-position introduces polarity and solubility improvements, making it easier to integrate into functional materials without compromising electronic properties.

From a synthetic perspective, 6-Methoxybenzo[b]thiophene-2,3-dione can be accessed through several well-established routes. One common approach involves the cyclization of appropriately substituted phenols or thiols under acidic or basic conditions. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiophene core with high regioselectivity. These synthetic strategies underscore the compound’s synthetic utility and readiness for further derivatization.

The pharmacological exploration of 6-Methoxybenzo[b]thiophene-2,3-dione derivatives has revealed several interesting leads. For example, modifications at the 5-position with nitrogen-containing heterocycles have yielded compounds with enhanced binding affinity to protein targets. Similarly, introduction of halogen atoms at strategic positions has been shown to improve metabolic stability and oral bioavailability. These structural modifications underscore the flexibility of the 6-Methoxybenzo[b]thiophene-2,3-dione scaffold in generating diverse pharmacological profiles.

In conclusion,6-Methoxybenzo[b]thiophene-2,3-dione (CAS No. 63675-77-4) represents a valuable scaffold in contemporary pharmaceutical research. Its unique structural features make it amenable to diverse functionalizations, enabling the development of novel therapeutic agents across multiple disease areas. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,6-Methoxybenzo[b]thiophene-2,3-dione is poised to remain a cornerstone in medicinal chemistry innovation.